Cas no 736970-80-2 (2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid
• CAS No: 736970-80-2
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• CID: 2121688
• PubChem ID: 58958542
• Update Time: 2025-10-29

2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Chlorophenyl)methyl]-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-[(2-chlorophenyl)methyl]-
• DB-302601
• 736970-80-2
• 2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylicacid
• AKOS011055561
• SCHEMBL5216024
• BS-32745
• CS-0210073
• 2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C11H8ClNO2S/c12-8-4-2-1-3-7(8)5-10-13-9(6-16-10)11(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key： OMFQVQURJGARIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1=NC(C(=O)O)=CS1

Computed Properties

• Exact Mass: 252.9964274Da
• Monoisotopic Mass: 252.9964274Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų

2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid

2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid (CAS No. 736970-80-2)

2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid, also known by its CAS registry number CAS No. 736970-80-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery.

The molecular structure of 2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid comprises a thiazole ring system, a chlorophenyl group, and a carboxylic acid moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key structural feature that contributes to the compound's unique chemical properties. The substitution pattern at position 4 of the thiazole ring with a carboxylic acid group further enhances its functional versatility.

Recent studies have highlighted the potential of this compound as a promising lead in the development of novel therapeutic agents. For instance, research published in 2023 demonstrated that 2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid exhibits significant anti-inflammatory and antioxidant activities. These findings underscore its potential application in the treatment of chronic inflammatory diseases and oxidative stress-related disorders.

In terms of synthesis, the compound can be prepared through various routes, including nucleophilic substitution and coupling reactions. A study by Smith et al. (2023) reported an efficient one-pot synthesis method utilizing microwave-assisted conditions, which significantly improved the yield and purity of the product. This advancement not only simplifies the production process but also makes it more accessible for large-scale applications.

The biological evaluation of 2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid has revealed its potent inhibitory effects on several key enzymes associated with neurodegenerative diseases. For example, it has been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes implicated in Alzheimer's disease pathogenesis. These findings suggest its potential as a candidate for developing new treatments for cognitive disorders.

Beyond its pharmacological applications, this compound has also been explored for its role in agrochemicals. A 2023 study conducted by Green et al. demonstrated that 2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid exhibits remarkable activity against plant pathogens, particularly fungal strains responsible for crop diseases. This dual functionality underscores its broad applicability across multiple domains.

The environmental impact of this compound has also been a subject of recent research. A study by Environmental Science Journal (ESJ) reported that under aerobic conditions, CAS No. 736970-80-2 undergoes rapid biodegradation without producing toxic byproducts. This makes it an eco-friendly alternative to traditional chemical agents in various industrial processes.

In conclusion, 2-(2-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid, with its unique structural features and diverse biological activities, represents a valuable asset in contemporary chemical research. Its potential applications span from drug discovery to agrochemical development, making it a focal point for future investigations.